Introduction: A Key Architectural Element in Modern Drug Discovery
Introduction: A Key Architectural Element in Modern Drug Discovery
An In-Depth Technical Guide to tert-Butyl 4-bromo-2-chlorobenzoate
tert-Butyl 4-bromo-2-chlorobenzoate, identified by its CAS Number 929000-18-0, is a halogenated aromatic ester that has emerged as a crucial building block for researchers and scientists in the field of drug development.[1][2] Its polysubstituted benzene ring offers a synthetically versatile scaffold, enabling precise structural modifications essential for crafting complex, biologically active molecules. While seemingly a simple reagent, its true value lies in its application as a foundational piece in the synthesis of advanced therapeutic agents, most notably in the rapidly evolving field of targeted protein degradation. This guide provides an in-depth examination of its properties, synthesis, and strategic applications, tailored for professionals engaged in pharmaceutical and chemical research.
Part 1: Core Compound Identification and Physicochemical Properties
Precise identification is the cornerstone of scientific research. The fundamental properties of tert-Butyl 4-bromo-2-chlorobenzoate are summarized below, providing the essential data required for experimental design and chemical inventory management.
Chemical Structure
Caption: Chemical structure of tert-Butyl 4-bromo-2-chlorobenzoate.
Data Summary Table
| Property | Value | Source(s) |
| CAS Number | 929000-18-0 | [1][2] |
| Molecular Formula | C₁₁H₁₂BrClO₂ | [1][2] |
| Molecular Weight | 291.57 g/mol | [1] |
| Synonyms | t-Butyl 4-bromo-2-chlorobenzoate | [1] |
| Purity (Typical) | ≥ 98% | [2] |
| Storage | Room Temperature | [2] |
| InChIKey | IHLZXPVSSFCZLU-UHFFFAOYSA-N | [1] |
Part 2: Strategic Importance in Drug Development
The utility of tert-Butyl 4-bromo-2-chlorobenzoate extends far beyond that of a simple intermediate. It is specifically categorized as a Protein Degrader Building Block , highlighting its role in the synthesis of Proteolysis-Targeting Chimeras (PROTACs) and other covalent inhibitors.[2]
Role in Targeted Protein Degradation (TPD)
Targeted protein degradation is a revolutionary therapeutic strategy that utilizes the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins. PROTACs are heterobifunctional molecules at the heart of this approach, consisting of two key ligands connected by a linker: one binds to a target protein, and the other recruits an E3 ubiquitin ligase.
The structure of tert-Butyl 4-bromo-2-chlorobenzoate is advantageous for constructing these complex molecules. The bromine and chlorine atoms provide orthogonal handles for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the sequential and controlled addition of the target-binding ligand and the linker. The tert-butyl ester group serves as a robust protecting group for the carboxylic acid, which can be deprotected under specific conditions in a later synthetic step to reveal a connection point for the linker or another molecular fragment.
Conceptual Workflow in PROTAC Synthesis
The following diagram illustrates the conceptual role of a substituted benzoate building block in a generalized PROTAC synthesis workflow.
Caption: Conceptual workflow for PROTAC synthesis using a bifunctional core.
Part 3: Recommended Synthesis Protocol
The most common and direct method for preparing tert-Butyl 4-bromo-2-chlorobenzoate is through the esterification of its parent carboxylic acid, 4-Bromo-2-chlorobenzoic acid.[3][4] The following protocol is a representative procedure based on established chemical principles for tert-butylation of carboxylic acids.
Reaction Scheme
Caption: Synthesis of tert-Butyl 4-bromo-2-chlorobenzoate via esterification.
Step-by-Step Methodology
Materials:
-
4-Bromo-2-chlorobenzoic acid (1.0 eq)
-
Di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq)
-
4-Dimethylaminopyridine (DMAP) (0.1 eq)
-
Tetrahydrofuran (THF), anhydrous
-
Ethyl acetate
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated aqueous NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
-
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Bromo-2-chlorobenzoic acid (1.0 eq) and dissolve it in anhydrous THF.
-
Causality: An inert atmosphere prevents side reactions with atmospheric moisture and oxygen. Anhydrous solvent is critical as water can hydrolyze the di-tert-butyl dicarbonate and the activated intermediate.
-
-
Addition of Reagents: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq) to the solution, followed by the slow, portion-wise addition of di-tert-butyl dicarbonate (1.2 eq).
-
Causality: DMAP acts as a nucleophilic catalyst, activating the carboxylic acid by forming a highly reactive acylpyridinium intermediate. This intermediate is then readily attacked by the tert-butanol generated in situ or present as an impurity in the dicarbonate, leading to the formation of the tert-butyl ester. Slow addition of (Boc)₂O controls the rate of reaction and gas (CO₂) evolution.
-
-
Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting carboxylic acid is fully consumed.
-
Causality: TLC provides a simple and effective way to determine the endpoint of the reaction, preventing unnecessary reaction time and the formation of byproducts.
-
-
Workup and Extraction: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF. Redissolve the residue in ethyl acetate. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove unreacted acid and DMAP), water, and brine.
-
Causality: The aqueous bicarbonate wash is a crucial purification step. It deprotonates any remaining acidic starting material and the protonated DMAP catalyst, rendering them water-soluble and allowing for their removal from the organic layer containing the desired ester product. The brine wash helps to remove residual water from the organic phase.
-
-
Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.
-
Causality: Removing all traces of water with a drying agent is essential before solvent evaporation to obtain a pure, dry product.
-
-
Purification (Optional): If necessary, the crude product can be further purified by column chromatography on silica gel.
Part 4: Safety, Handling, and Storage
Working with halogenated organic compounds requires strict adherence to safety protocols. While a specific safety data sheet (SDS) for this exact compound should always be consulted, hazard information can be inferred from closely related structures and its precursor.[5]
GHS Hazard Information
The following table summarizes potential hazards based on data for analogous compounds like tert-butyl 4-bromo-2-fluorobenzoate and the precursor 4-bromo-2-chlorobenzoic acid.[6][7]
| Hazard Class | GHS Statement | Precautionary Codes (Sample) |
| Acute Toxicity, Oral | H301: Toxic if swallowed | P264, P301+P310 |
| Skin Irritation | H315: Causes skin irritation | P280, P302+P352 |
| Eye Irritation | H319: Causes serious eye irritation | P280, P305+P351+P338 |
| Respiratory Irritation | H335: May cause respiratory irritation | P261, P271, P304+P340 |
| Aquatic Hazard | H400: Very toxic to aquatic life | P273, P391 |
Handling and Personal Protective Equipment (PPE)
-
Engineering Controls: Always handle this compound in a well-ventilated laboratory fume hood to minimize inhalation exposure.[8] Ensure that eyewash stations and safety showers are readily accessible.[9]
-
Personal Protective Equipment:
-
Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.
Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[2][8] Keep away from incompatible materials such as strong oxidizing agents and strong bases.
Conclusion
tert-Butyl 4-bromo-2-chlorobenzoate (CAS: 929000-18-0) is a strategically important building block in modern medicinal chemistry. Its value is defined by the versatile chemical handles on its aromatic ring and the stable protecting group, which together facilitate the complex, multi-step syntheses required for creating next-generation therapeutics like PROTACs. A thorough understanding of its properties, synthesis, and safe handling procedures is essential for any research or drug development professional seeking to leverage its synthetic potential.
References
-
Oakwood Chemical. t-Butyl 4-bromo-2-chlorobenzoate, min 98%. [Link]
- Google Patents. Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester.
-
PubChem. tert-Butyl 4-bromo-2-fluorobenzoate. National Center for Biotechnology Information. [Link]
Sources
- 1. echemi.com [echemi.com]
- 2. calpaclab.com [calpaclab.com]
- 3. t-Butyl 4-bromo-2-chlorobenzoate synthesis - chemicalbook [chemicalbook.com]
- 4. chemimpex.com [chemimpex.com]
- 5. t-Butyl 4-bromo-2-chlorobenzoate - Safety Data Sheet [chemicalbook.com]
- 6. tert-Butyl 4-bromo-2-fluorobenzoate | C11H12BrFO2 | CID 46738774 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 4-溴-2-氯苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
- 8. chemicalbook.com [chemicalbook.com]
- 9. assets.thermofisher.com [assets.thermofisher.com]
- 10. sigmaaldrich.com [sigmaaldrich.com]
